Cas no 211124-34-4 (1-Isothiocyanato-3-(2-methoxyethoxy)propane)

• Product Name: 1-Isothiocyanato-3-(2-methoxyethoxy)propane
• CAS No: 211124-34-4
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 2841115
• PubChem ID: 71357127
• Update Time: 2025-04-21

1-Isothiocyanato-3-(2-methoxyethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 211124-34-4
• DTXSID50781216
• 1-ISOTHIOCYANATO-3-(2-METHOXYETHOXY)PROPANE
• 1-Isothiocyanato-3-(2-methoxyethoxy)propane

• Inchi： 1S/C7H13NO2S/c1-9-5-6-10-4-2-3-8-7-11/h2-6H2,1H3
• InChI Key： NQAQSYTUFZSJNU-UHFFFAOYSA-N
• SMILES： S=C=NCCCOCCOC

Computed Properties

• Exact Mass: 175.06669983Da
• Monoisotopic Mass: 175.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.9Ų